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Compound of Interest

Compound Name: CM572

Cat. No.: B12369639 Get Quote

CM572 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of CM572, a

selective irreversible partial sigma-2 receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is CM572 and what is its primary application in research?

A1: CM572 is a selective irreversible partial agonist for the sigma-2 receptor, which is often

upregulated in tumor cells.[1][2] Its primary research application is in cancer biology, where it is

used to study the role of the sigma-2 receptor in cancer cell signaling and to evaluate its

potential as an antitumor agent.[1][3] CM572 has been shown to induce dose-dependent cell

death in various cancer cell lines, including neuroblastoma, pancreatic, and breast cancer cells.

[1][2]

Q2: What are the general recommendations for storing CM572?

A2: For short-term storage, CM572 can be kept at room temperature in the continental United

States; however, conditions may vary for other locations.[3] For long-term storage, it is crucial

to refer to the Certificate of Analysis provided by the supplier. While specific long-term storage

temperatures are not consistently published, a common practice for similar research

compounds is to store them as a solid at -20°C or -80°C.

Q3: How should I prepare solutions of CM572?
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A3: While the full experimental details from the primary literature are not available, standard

laboratory practice for similar compounds involves dissolving them in a suitable solvent such as

Dimethyl Sulfoxide (DMSO) to create a stock solution. It is recommended to prepare fresh

solutions for experiments or to aliquot and store stock solutions at -80°C to minimize freeze-

thaw cycles.

Q4: Is CM572 known to be unstable or prone to degradation?

A4: Yes, there is evidence to suggest that CM572 can degrade. A study has identified that the

compound MAM03055A, a homo-bivalent dimer of a CM572-related compound, resulted from

the degradation of CM572.[4] This suggests a potential degradation pathway involving

dimerization. Therefore, proper storage and handling are critical to ensure the integrity of the

compound.
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Issue Potential Cause Recommended Action

Inconsistent or lower-than-

expected activity in

experiments.

Degradation of CM572.

- Use a fresh vial of CM572. -

Prepare fresh solutions from

solid stock. - If using frozen

stock solutions, ensure they

have not undergone multiple

freeze-thaw cycles. - Consider

the possibility of dimerization,

as noted in the literature.[4]

Difficulty dissolving the

compound.

Improper solvent or compound

has precipitated out of

solution.

- Confirm the recommended

solvent from the supplier's

technical data sheet. - Gentle

warming and vortexing may aid

in dissolution. - If the

compound has precipitated

from a stock solution, try to

redissolve it by warming and

vortexing. If this is

unsuccessful, prepare a fresh

stock solution.

Variability between

experimental replicates.

Inconsistent solution

concentration due to

degradation or improper

storage.

- Ensure proper aliquoting and

storage of stock solutions to

minimize degradation. -

Perform a concentration

determination of the stock

solution if possible. - Always

handle the compound and

solutions consistently across

all experiments.

Summary of CM572 Properties
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Property Value Reference

Molecular Formula C22H23FN4O2S [3]

Molecular Weight 426.51 [3]

Sigma-2 Receptor Kᵢ 14.6 ± 6.9 nM [1]

Sigma-1 Receptor Kᵢ ≥ 10 µM [1]

EC₅₀ in SK-N-SH cells 7.6 ± 1.7 µM [2]

Experimental Protocols & Methodologies
Cell Viability Assay (Based on Nicholson H, et al., 2015)

This protocol is a generalized representation based on the abstract of the primary literature. For

detailed steps, it is imperative to consult the full publication.

Cell Culture: SK-N-SH neuroblastoma cells are cultured in appropriate media and conditions.

Treatment: Cells are treated with varying concentrations of CM572 for 24 hours.

Assessment of Cell Death: Dose-dependent cell death is measured. The original study

sustained this effect over 24 hours even after a 60-minute pretreatment followed by washing,

indicating an irreversible effect.[2]

Data Analysis: The half-maximal effective concentration (EC₅₀) is calculated from the dose-

response curve.
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Caption: Conceptual signaling pathway of CM572 leading to cancer cell death.
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Troubleshooting Workflow for CM572 Experiments
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Caption: Troubleshooting workflow for experiments involving CM572.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369639?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369639?utm_src=pdf-body
https://www.benchchem.com/product/b12369639?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Characterization of CM572, a Selective Irreversible Partial Agonist of the Sigma-2
Receptor with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

2. Characterization of CM572, a Selective Irreversible Partial Agonist of the Sigma-2
Receptor with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. Identification and characterization of MAM03055A: a novel bivalent sigma-2
receptor/TMEM97 ligand with cytotoxic activity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CM572 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12369639#cm572-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4518069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518069/
https://pubmed.ncbi.nlm.nih.gov/26034081/
https://pubmed.ncbi.nlm.nih.gov/26034081/
https://www.medchemexpress.com/cm572.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8736263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8736263/
https://www.benchchem.com/product/b12369639#cm572-stability-and-storage-conditions
https://www.benchchem.com/product/b12369639#cm572-stability-and-storage-conditions
https://www.benchchem.com/product/b12369639#cm572-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

